Cas no 30595-49-4 (2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro-)

2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro- structure
30595-49-4 structure
Product Name:2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro-
CAS No:30595-49-4
MF:C8H4N6O6
MW:280.153960227966
CID:315927
PubChem ID:278152
Update Time:2025-04-19

2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro-
    • 2-(2,4-dinitrophenyl)-4-nitrotriazole
    • 2-(2,4-dinitrophenyl)-4-nitro-1,2,3-triazole
    • 2-(2,4-dinitro-phenyl)-4-nitro-2H-[1,2,3]triazole
    • 2-(2,4-dinitrophenyl)-4-nitro-2H-1,2,3-triazole
    • AC1L5NGS
    • AC1Q1YLI
    • AG-K-86839
    • AR-1E1894
    • CTK4G5470
    • NSC127454
    • NSC-127454
    • DTXSID30299006
    • 30595-49-4
    • 2H-1,3-Triazole, 2-(2,4-dinitrophenyl)-4-nitro-
    • 2H-1,2,3-Triazole, 2-(2,4-dinitrophenyl)-4-nitro-
    • Inchi: 1S/C8H4N6O6/c15-12(16)5-1-2-6(7(3-5)13(17)18)11-9-4-8(10-11)14(19)20/h1-4H
    • InChI Key: DKFGECAWYCUCMZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N1N=CC([N+](=O)[O-])=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 280.01932
  • Monoisotopic Mass: 280.01923187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 168Ų

Experimental Properties

  • PSA: 160.13
  • LogP: 2.56150
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